1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride
Overview
Description
1-(2-Chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride, also known as CFMMA HCl, is a widely used synthetic compound in the field of organic chemistry. It is a white crystalline solid with a melting point of 217-219°C and a molecular weight of 220.7 g/mol. CFMMA HCl is used in a variety of research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride HCl is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, it can be used as a starting material for the synthesis of various heterocyclic compounds, such as pyridines and quinolines. Additionally, this compound HCl can be used as a catalyst in the synthesis of a variety of organic compounds.
Mechanism of Action
1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride HCl is a proton donor, meaning that it can donate protons to other molecules. This allows it to act as a catalyst in the synthesis of various organic compounds. Additionally, it can act as a nucleophile, meaning that it can attack electrophilic centers in organic molecules. This allows it to facilitate the formation of new organic compounds.
Biochemical and Physiological Effects
This compound HCl has not been studied extensively for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-carcinogenic in animal studies. Additionally, it has been shown to have no significant effect on the reproductive system or on the development of embryos or fetuses.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride HCl in lab experiments is that it is a relatively inexpensive and non-toxic compound. Additionally, it is easy to handle and can be used in a variety of different reactions. However, it is not as reactive as some other compounds, so it may not be suitable for some applications.
Future Directions
Future research on 1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride HCl could focus on its potential applications in the synthesis of novel pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research could investigate its potential as a catalyst in the synthesis of various organic compounds. Additionally, further studies could be conducted to explore its potential biochemical and physiological effects, as well as its potential toxicity and carcinogenicity.
Synthesis Methods
1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride HCl is synthesized via a two-step process. The first step involves the reaction of 2-chloro-6-fluoro-3-methylphenylacetonitrile with ammonia to produce 1-(2-chloro-6-fluoro-3-methylphenyl)methanamine. The second step involves the addition of hydrochloric acid to the amine, which yields the final product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chloro-6-fluoro-3-methylphenyl)methanamine hydrochloride involves the reaction of 2-chloro-6-fluoro-3-methylbenzaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-chloro-6-fluoro-3-methylbenzaldehyde", "methylamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-chloro-6-fluoro-3-methylbenzaldehyde with excess methylamine in a suitable solvent to form the imine intermediate.", "Step 2: Reduce the imine intermediate to the corresponding amine using a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Step 3: React the amine with hydrochloric acid to form the hydrochloride salt of 1-(2-chloro-6-fluoro-3-methylphenyl)methanamine." ] } | |
CAS RN |
2763777-27-9 |
Molecular Formula |
C8H10Cl2FN |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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